Cas no 49715-78-8 (piperazine-2,3,5,6-tetrone)
piperazine-2,3,5,6-tetrone structure
Product Name:piperazine-2,3,5,6-tetrone
CAS No:49715-78-8
MF:C4H2N2O4
MW:142.069680690765
CID:843603
PubChem ID:279250
Update Time:2025-04-19
piperazine-2,3,5,6-tetrone Chemical and Physical Properties
Names and Identifiers
-
- piperazine-2,3,5,6-tetrone
- 2,3,5,6-Piperazinetetrone
- 2,3,5,6-Piperazintetraon
- 2,3-dioxo-1,4-butanedial
- ACMC-20m1ge
- AGN-PC-00O0V4
- Butanedial, dioxo-
- CTK3F2175
- N,N'-dihydrocyclohexanetetracarboximide
- piperazinetetraone
- Piperazintetraon
- tetraketone
- Tetraketo-piperazin
- tetraketopiperazine
- Tetraoxo-butan
- Tetraoxopiperazine
-
- Inchi: 1S/C4H2N2O4/c7-1-2(8)6-4(10)3(9)5-1/h(H,5,7,9)(H,6,8,10)
- InChI Key: IXRCBQCSNZKFHS-UHFFFAOYSA-N
- SMILES: O=C1C(NC(C(N1)=O)=O)=O
Computed Properties
- Exact Mass: 142.00146
- Monoisotopic Mass: 142.00145655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 92.34
- LogP: -2.05680
piperazine-2,3,5,6-tetrone Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
49715-78-8 (piperazine-2,3,5,6-tetrone) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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